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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxycitronellal dimethyl acetal is a synthetic fragrance ingredient valued for its delicate,
long-lasting floral scent, reminiscent of lily-of-the-valley. As an acetal of hydroxycitronellal, it
offers enhanced stability in various formulations, particularly in alkaline media, making it a
versatile component in perfumery and cosmetics.[1] This technical guide provides a
comprehensive overview of the chemical properties, structure, and available technical data for
Hydroxycitronellal dimethyl acetal, intended to support research, development, and quality
control activities. While its primary applications are in the fragrance and flavor industries, this
document also addresses the absence of known engagement in biological signaling pathways
relevant to drug development.

Chemical and Physical Properties

The key chemical and physical properties of Hydroxycitronellal dimethyl acetal are
summarized in the tables below. This data is essential for understanding its behavior in various
chemical and physical systems, aiding in formulation development, and ensuring proper
handling and storage.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

8,8-dimethoxy-2,6-
IUPAC Name _ [2][3]
dimethyloctan-2-ol

Laurine dimethyl acetal, 1,1-
Dimethoxy-3,7-dimethyl-7-

Synonyms octanol, Hydroxycitronellal 21i4]
DMA

CAS Number 141-92-4 [3][5]

Molecular Formula C12H2603 [31[5]

Molecular Weight 218.33 g/mol [2][3]

SMILES CC(CCCcc(C)(C)o)cc(oc)oC  [2][3]

InChl=1S/C12H2603/c1-10(9-
11(14-4)15-5)7-6-8-

InChl [2]13]
12(2,3)13/h10-11,13H,6-

9H2,1-5H3

Table 2: Physical and Spectroscopic Properties
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Property Value Reference
Appearance Colorless, slightly oily liquid [2][5]
Delicate green floral, lily-of-the-
Odor [1][2]
valley note
Boiling Point 252 °C at 760 mmHg [11[2]
Density 0.925 - 0.930 g/cm3 [2][3]
Refractive Index 1.441 - 1.444 at 20°C [2][5]

- Insoluble in water and glycerol,;
Solubility ] i [2][3]
soluble in alcohol and oils.

0.001 mmHg at 25 °C
Vapor Pressure . [1]
(estimated)

Flash Point >100 °C [1]

logP (o/w) 1.762 (estimated) [1]

Chemical Structure

Hydroxycitronellal dimethyl acetal is the dimethyl acetal of 7-hydroxy-3,7-dimethyloctanal
(hydroxycitronellal). The structure features a tertiary alcohol at one end of an eight-carbon
chain and a dimethyl acetal group at the other. This structure contributes to its characteristic
odor and chemical stability.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of
Hydroxycitronellal dimethyl acetal are not extensively documented in publicly available
literature. However, based on general chemical principles and information from various
sources, the following outlines the commonly employed methodologies.

Synthesis: Acid-Catalyzed Acetalization

The most common method for the synthesis of Hydroxycitronellal dimethyl acetal is the
direct acetalization of hydroxycitronellal with methanol in the presence of an acid catalyst.[3]
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General Procedure:

Reactant Mixture: Hydroxycitronellal is dissolved in an excess of methanol. The use of a
solvent such as benzene or toluene can aid in the removal of water via azeotropic distillation.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H2S0Oa) or p-
toluenesulfonic acid (p-TSA), is added to the mixture.[3]

Reaction: The mixture is stirred, and the reaction progress is monitored. The reaction is
typically carried out at room temperature or with gentle heating. The water formed during the
reaction is removed to drive the equilibrium towards the product.

Neutralization and Workup: Upon completion, the reaction is quenched by neutralizing the
acid catalyst with a weak base (e.g., sodium bicarbonate solution).

Purification: The crude product is then purified. This may involve washing with water to
remove any remaining water-soluble impurities, followed by drying of the organic layer. The
final purification is typically achieved by vacuum distillation.[6]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)

HPLC is a suitable technique for the analysis and purity assessment of Hydroxycitronellal

dimethyl acetal.

General HPLC Conditions:

Column: A reverse-phase column, such as a C18 or Newcrom R1, is typically used.[4]

Mobile Phase: A mixture of acetonitrile (MeCN) and water is a common mobile phase. The
addition of a small amount of acid, like phosphoric acid, can improve peak shape. For mass
spectrometry (MS) compatibility, formic acid is a preferred alternative.[4]

Detection: UV detection at a low wavelength (e.g., ~210 nm) or a refractive index detector
can be employed. Mass spectrometry can be used for identification.

Flow Rate: A typical flow rate is around 1 mL/min.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://mjas.analis.com.my/mjas/v27_n1/pdf/Mahtar_27_1_13.pdf
https://www.echemi.com/products/pid_Seven2702-37-dimethyl-7-hydroxyoctanal.html
https://www.benchchem.com/product/b087012?utm_src=pdf-body
https://www.benchchem.com/product/b087012?utm_src=pdf-body
https://www.researchgate.net/publication/288782834_Optimization_of_synthesis_of_hydroxyl_citronella_aldehyde-1_2-propanediol_acetal_using_response_surface_method
https://www.researchgate.net/publication/288782834_Optimization_of_synthesis_of_hydroxyl_citronella_aldehyde-1_2-propanediol_acetal_using_response_surface_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Temperature: The analysis is usually performed at ambient temperature.

Mandatory Visualizations
Synthesis of Hydroxycitronellal Dimethyl Acetal

The following diagram illustrates the acid-catalyzed reaction for the synthesis of
Hydroxycitronellal dimethyl acetal from hydroxycitronellal and methanol.
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Click to download full resolution via product page

Caption: Acid-catalyzed synthesis of Hydroxycitronellal dimethyl acetal.

General HPLC Analysis Workflow

This diagram outlines a typical workflow for the analysis of a sample of Hydroxycitronellal
dimethyl acetal using HPLC.
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Caption: General workflow for HPLC analysis.

Biological Activity and Signaling Pathways

A thorough review of the scientific literature indicates that Hydroxycitronellal dimethyl acetal
Is primarily used for its olfactory properties in consumer products. There is no evidence to
suggest that it is involved in or has been investigated for its role in specific biological signaling
pathways in the context of drug development. Toxicological assessments have been conducted
to ensure its safety for use in consumer products, with data suggesting it is not genotoxic.[2][7]

Conclusion

Hydroxycitronellal dimethyl acetal is a well-characterized fragrance ingredient with
established chemical and physical properties. Its synthesis is achieved through a
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straightforward acid-catalyzed acetalization, and its purity can be assessed using standard
analytical techniques such as HPLC. For researchers and professionals in the fragrance and
cosmetic industries, this compound offers desirable stability and olfactory characteristics. For
those in drug development, it is important to note the current lack of data linking this molecule
to any known biological signaling pathways. This technical guide provides a foundational
understanding of Hydroxycitronellal dimethyl acetal to support its safe and effective use in
relevant applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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